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Compound of Interest

Compound Name: Amino-PEG2-t-Boc-hydrazide

Cat. No.: B605457

Essential Safety and Handling Guide for Amino-
PEG2-t-Boc-hydrazide

For Research Use Only. Not for human or veterinary use.[1]

This guide provides essential safety and logistical information for handling Amino-PEG2-t-
Boc-hydrazide in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these guidelines to mitigate risks and ensure a safe working
environment. Although a specific Safety Data Sheet (SDS) for this compound is not readily
available, the following recommendations are based on the known hazards of related hydrazide
and polyethylene glycol (PEG) compounds.

Chemical and Physical Properties

Amino-PEG2-t-Boc-hydrazide is a PEG derivative containing a reactive amino group and a
Boc-protected hydrazide.[1][2][3] The hydrophilic PEG spacer enhances solubility in aqueous
media.[2]
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Property Value Reference
Chemical Formula C12H25N305 [11[3]
Molecular Weight 291.35 g/mol [1][3]
CAS Number 2100306-60-1 [11[3]
Purity >95% [11[3]

Not specified (likely a solid or
Appearance 0
0i

N Soluble in agueous media,
Solubility OMSO. and DME [2][4]

Personal Protective Equipment (PPE)

Given the potential hazards associated with hydrazide compounds, which can be toxic, irritant,
and potentially carcinogenic, a stringent PPE protocol is mandatory.[5]

Body Part Required PPE Material/Standard

Chemical-resistant gloves
Hands (double-gloving is Nitrile or Neoprene

recommended)

Safety goggles with side )
Eyes ) ) ANSI Z87.1-compliant
shields or a face shield

_ 100% cotton or other flame-
Body Flame-resistant lab coat ) )
resistant material

Not generally required if

handled in a fume hood. Use a ) )
] ] N95 or higher, depending on
Respiratory NIOSH-approved respirator
) ) ) ) exposure assessment
with appropriate cartridges if

there is a risk of inhalation.

Operational Plan: Step-by-Step Handling Protocol
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3.1. Engineering Controls

e Chemical Fume Hood: All handling of Amino-PEG2-t-Boc-hydrazide, including weighing,
reconstitution, and reaction setup, must be performed in a certified chemical fume hood to
minimize inhalation exposure.

e Ventilation: Ensure adequate general laboratory ventilation.

o Eyewash and Safety Shower: An operational and easily accessible eyewash station and
safety shower are mandatory in the work area.

3.2. Receiving and Storage

o Short-term storage: Upon receipt, store the compound in a dry, dark place at 0-4°C for short-
term use (days to weeks).[1]

e Long-term storage: For long-term storage (months to years), it is recommended to store the
compound at -20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation from moisture and oxidation.[4][6][7]

» Before use, allow the container to warm to room temperature before opening to prevent
condensation.[4][6]

3.3. Handling and Use
o Preparation: Before handling, ensure all necessary PPE is donned correctly.

e Weighing: If the compound is a solid, carefully weigh the required amount in the chemical
fume hood. Avoid creating dust.

» Dissolving: Dissolve the compound in a suitable solvent such as DMSO or DMF to create a
stock solution.[8]

e Reactions: The amino group can react with carboxylic acids and activated esters, while the
Boc-protected hydrazide can be deprotected under mild acidic conditions to react with
carbonyl groups.[1][2] All reactions should be conducted in the fume hood.

3.4. Accidental Exposure
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.[9]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[9] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[10]

Disposal Plan

Hydrazide compounds are considered hazardous waste and must be disposed of accordingly.
Do not pour down the drain.[11]

o Waste Collection: Collect all waste containing Amino-PEG2-t-Boc-hydrazide, including
unused solutions and contaminated consumables (e.g., pipette tips, gloves), in a clearly
labeled, sealed, and appropriate hazardous waste container.

o Decontamination: Small spills within the fume hood can be neutralized. Dilute aqueous
hydrazine solutions can be treated with an oxidizer like sodium hypochlorite or calcium
hypochlorite solution.[9][12] However, this should only be performed by trained personnel.

o Final Disposal: All chemical waste must be disposed of through your institution's
environmental health and safety (EHS) office in accordance with local, state, and federal
regulations.[12][13]

Experimental Workflow
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Caption: Workflow for handling Amino-PEG2-t-Boc-hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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